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Compound of Interest

Compound Name: Peimisine

Cat. No.: B163368

Peimisine: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Peimisine, a naturally occurring steroidal alkaloid, has garnered significant attention within the
scientific community for its diverse pharmacological activities. This technical guide provides a
comprehensive overview of Peimisine, focusing on its chemical identity, and known biological
effects. Detailed experimental methodologies and quantitative data are presented to support
further research and development efforts. This document is intended to serve as a core
resource for professionals engaged in natural product chemistry, pharmacology, and drug
discovery.

Chemical Identifiers

Peimisine is a well-characterized chemical entity with established identifiers crucial for
accurate documentation and research. The primary CAS number for Peimisine is 19773-24-
1[1][2]. A hydrochloride salt of Peimisine is also available and is identified by the CAS number
900498-44-4[3].
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Identifier Value Source
CAS Number 19773-24-1 [1][2]
PubChem CID 161294 [1]

KYELXPJVGNZIGC-
InChl Key [1]2][4]
GKFGJCLESA-N

C[C@H]1C[C@@H]2--
INVALID-LINK--

Canonical SMILES CC[C@HJ4[C@@H]5CC(=0)  [1]
[C@H]6C--INVALID-LINK--
C)0)C">C@HNC1

Molecular Formula C27H41NO3 [1][2]14]
Molecular Weight 427.62 g/mol [2][4]
CAS Number (Hydrochloride) 900498-44-4 [3]

Biological Activities and Mechanisms of Action

Peimisine exhibits a range of biological activities, with notable anti-inflammatory, antioxidant,
and antiasthmatic effects.

Anti-inflammatory and Antioxidant Activity

Peimisine has demonstrated significant anti-inflammatory and antioxidant properties. A key
mechanism of action involves the modulation of the Keap1-Nrf2 signaling pathway, a critical
regulator of cellular defense against oxidative stress. Peimisine has been shown to be
involved in the KEAP1/NRF2 and JNK/MAPK signaling pathways, which play crucial roles in
the cellular response to oxidative stress.

Antiasthmatic Effects

The antiasthmatic properties of Peimisine are attributed to its effects on tracheal smooth
muscle.

Experimental Protocols
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Detailed experimental protocols are essential for the replication and advancement of research.

The following sections outline general methodologies that can be adapted for studying the

biological activities of Peimisine.

Anti-inflammatory Assays in RAW 264.7 Macrophages

A common in vitro model to assess anti-inflammatory activity utilizes the RAW 264.7

macrophage cell line.

Cell Culture and Treatment: RAW 264.7 cells are cultured in a suitable medium. To induce an
inflammatory response, cells are stimulated with lipopolysaccharide (LPS). Test groups are
treated with varying concentrations of Peimisine prior to or concurrently with LPS
stimulation.

Nitric Oxide (NO) Production Assay: The production of nitric oxide, a key inflammatory
mediator, is quantified in the cell culture supernatant using the Griess reagent.

Cytokine Analysis: The levels of pro-inflammatory cytokines, such as Interleukin-1f3 (IL-1p3)
and Tumor Necrosis Factor-a (TNF-a), in the cell culture supernatant are measured using
Enzyme-Linked Immunosorbent Assay (ELISA) kits.

Cell Viability Assay: To ensure that the observed effects are not due to cytotoxicity, cell
viability is assessed using assays such as the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-
diphenyltetrazolium bromide) or CCK-8 (Cell Counting Kit-8) assay.

Antioxidant Activity Assays

The antioxidant potential of Peimisine can be evaluated using various in vitro chemical assays.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay: This assay measures the
ability of a compound to donate a hydrogen atom or an electron to the stable DPPH radical,
resulting in a color change that is measured spectrophotometrically.

Phosphomolybdenum Assay: This method assesses the total antioxidant capacity of a
compound by measuring the reduction of Mo(VI) to Mo(V) by the antioxidant compound,
which forms a green phosphate/Mo(V) complex with a maximum absorption at 695 nm.
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Tracheal Smooth Muscle Contraction Assay

The effects of Peimisine on airway smooth muscle can be investigated using an ex vivo organ
bath setup.

o Tissue Preparation: Tracheal rings are isolated from an appropriate animal model (e.g., rat or
guinea pig) and mounted in an organ bath containing a physiological salt solution,
maintained at 37°C and aerated with carbogen (95% 02, 5% CO2).

o Contraction and Relaxation Studies: The tracheal rings are pre-contracted with a contractile
agent such as carbachol or histamine. Once a stable contraction is achieved, cumulative
concentrations of Peimisine are added to the organ bath to assess its relaxant effects.
Changes in muscle tension are recorded using an isometric force transducer.

Signaling Pathway Analysis

The following diagram illustrates a generalized workflow for investigating the effect of
Peimisine on a signaling pathway, such as the Keap1-Nrf2 pathway.
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Caption: A generalized workflow for studying the effect of Peimisine on cellular signaling
pathways.

Logical Relationship of Peimisine's Antioxidant
Mechanism
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The following diagram illustrates the proposed mechanism of action for Peimisine in mitigating
oxidative stress through the Keap1-Nrf2 and JNK/MAPK signaling pathways.
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Caption: Proposed mechanism of Peimisine's antioxidant and anti-inflammatory action.

Conclusion

Peimisine is a promising natural compound with multifaceted biological activities that warrant
further investigation. This technical guide provides a foundational understanding of its chemical
properties and pharmacological effects, supported by established experimental frameworks. It
is anticipated that this information will facilitate and inspire continued research into the

therapeutic potential of Peimisine.

© 2025 BenchChem. All rights reserv

ed. 6/8

Tech Support


https://www.benchchem.com/product/b163368?utm_src=pdf-body
https://www.benchchem.com/product/b163368?utm_src=pdf-body-img
https://www.benchchem.com/product/b163368?utm_src=pdf-body
https://www.benchchem.com/product/b163368?utm_src=pdf-body
https://www.benchchem.com/product/b163368?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b163368?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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